Enhanced dielectric performance of amorphous calcium copper titanate/polyimide hybrid film†
Journal of Materials Chemistry C Pub Date: 2013-10-16 DOI: 10.1039/C3TC31757A
Abstract
We report the preparation of amorphous CaCu3Ti4O12/polyimide (a-CCTO/PI) hybrid films for the first time. It was found that a relatively high dielectric permittivity, low loss and low conductivity were simultaneously achieved in the a-CCTO/PI films. Compared with the PI matrix and the CCTO/PI film with a 10 vol% concentration of CCTO, the dielectric permittivity of the a-CCTO/PI film with a 3 vol% concentration of a-CCTO increased by 29% and 16%, respectively. Interfacial polarization relaxation mainly determines the properties of a-CCTO/PI films, and this can guide the future preparation of ceramic–polymer composites. All the above-mentioned properties are beneficial for the use of a-CCTO/PI hybrid films in the electronics industry, for applications such as printed circuit boards (PCBs).
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Journal Name：Journal of Materials Chemistry C
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